Cas no 264264-32-6 (3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid)

• Product Name: 3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid
• CAS No: 264264-32-6
• Molecular Formula: C₁₀H₈N₂O₃
• Molecular Weight: 204.1821
• MDL: MFCD06797485
• CID: 92643
• PubChem ID: 7127818

3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid Properties

Names and Identifiers

• 3-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid
• Benzoic acid, 3-(5-methyl-1,2,4-oxadiazol-3-yl)-
• CEBJCUYZEOLQSC-UHFFFAOYSA-N
• STK500612
• SBB047299
• TRA0092046
• SY005720
• EN002316
• AB0023841
• ST2404789
• W4984
• ST50407720
• 3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoicacid
• A8
• AC-7321
• EN300-85147
• CK2169
• 3-(5-methyl-[1,2,4]oxadiazol-3-yl)-benzoic acid
• Z803310550
• 264264-32-6
• 3-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid, AldrichCPR
• J-510766
• AKOS005171222
• SCHEMBL225165
• FT-0679007
• A818441
• CS-11111
• MFCD06797485
• CS-M2695
• DTXSID40427813
• ALBB-004325

• MDL： MFCD06797485
• InChIKey： CEBJCUYZEOLQSC-UHFFFAOYSA-N
• Inchi： 1S/C10H8N2O3/c1-6-11-9(12-15-6)7-3-2-4-8(5-7)10(13)14/h2-5H,1H3,(H,13,14)
• SMILES： O1C(C([H])([H])[H])=NC(C2C([H])=C([H])C([H])=C(C(=O)O[H])C=2[H])=N1

Computed Properties

• Exact Mass: 204.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.05349212g/mol
• Heavy Atom Count: 15
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 76.2

Experimental Properties

• LogP: 1.74320
• PSA: 76.22000
• Refractive Index: 1.583
• Boiling Point: 428℃ at 760 mmHg
• Melting Point: 223 °C
• Flash Point: 212.6±29.3 °C
• Color/Form: powder
• Solubility: Not determined
• Density: 1.336

3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign：
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning
• HazardClass：IRRITANT

3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds